Cas no 1350989-48-8 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol
• CAS No: 1350989-48-8
• MF: C₁₃H₁₆BF₃O₄
• MW: 304.069954872131
• MDL: MFCD18756764
• CID: 2620792
• PubChem ID: 74789482
• Update Time: 2025-11-01

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol
• 1-Hydroxy-2-(trifluoromethoxy)-benzene-4-boronic Acid Pinacol ester
• BS-40701
• MFCD18756764
• 1350989-48-8
• AKOS027390960
• CS-0356645
• AT12807
• SCHEMBL15191141

• MDL： MFCD18756764
• Inchi： 1S/C13H16BF3O4/c1-11(2)12(3,4)21-14(20-11)8-5-6-9(18)10(7-8)19-13(15,16)17/h5-7,18H,1-4H3
• InChI Key： KFEICRNRUSAILQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)O)(F)F

Computed Properties

• Exact Mass: 304.1093736Da
• Monoisotopic Mass: 304.1093736Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol

Introduction to 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol (CAS No. 1350989-48-8)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol, identified by its CAS number 1350989-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecular architectures.

The trifluoromethoxy group appended to the phenolic ring introduces unique electronic and steric properties, influencing both the reactivity and the biological activity of the molecule. This combination of structural features makes 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol a promising candidate for further exploration in drug discovery and material science applications.

In recent years, boronic acid derivatives have been extensively studied due to their role in medicinal chemistry. The ability to efficiently introduce boron-containing moieties into organic molecules has opened up new avenues for the development of novel therapeutic agents. Specifically, compounds like 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol serve as key building blocks in the synthesis of biologically active compounds. The tetramethyl-1,3,2-dioxaborolan-2-yl moiety facilitates palladium-catalyzed cross-coupling reactions with high selectivity and yield, which is crucial for constructing intricate molecular frameworks.

The trifluoromethoxy group is particularly noteworthy for its influence on the electronic properties of the aromatic ring. Fluorine atoms are known to exert a strong electron-withdrawing effect through hyperconjugation and inductive effects. This property can modulate the reactivity of the molecule in various chemical transformations and can also impact its biological interactions. For instance, trifluoromethoxy-substituted phenols have been shown to exhibit enhanced binding affinity to certain biological targets due to their ability to engage in hydrogen bonding and π-stacking interactions.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)phenol. Researchers have demonstrated its effectiveness in constructing heterocyclic compounds and polyaromatic systems through transition-metal-catalyzed reactions. These transformations often require precise control over reaction conditions to ensure high regioselectivity and functional group tolerance. The stability provided by the tetramethyl-1,3,2-dioxaborolan-2-yl group allows for multi-step syntheses without significant degradation or side reactions.

Beyond its synthetic applications, 4-(4 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) - 2 - ( trifluoromethoxy ) phenol has shown potential in several biological contexts. For example, trifluoromethoxy-substituted phenols have been reported to exhibit anti-inflammatory and antioxidant properties. The electron-withdrawing nature of the trifluoromethoxy group can enhance the lipophilicity of the molecule, facilitating better cell membrane penetration and thus improving bioavailability. Additionally, boronic acid derivatives are known to interact with various enzymes and receptors, making them attractive candidates for drug development.

In conclusion, 4 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) - 2 - ( trifluoromethoxy ) phenol ( CAS No. 1350989 -48 -8) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—combining a stable boronic acid derivative with a bioactive trifluoromethoxy group—make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.